Cas no 1804427-77-7 (2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde)

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde is a fluorinated pyridine derivative with a nitropyridine core and an aldehyde functional group. Its unique structure, featuring difluoromethyl and fluoro substituents, enhances reactivity and selectivity in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The electron-withdrawing nitro and aldehyde groups facilitate further functionalization, making it valuable for constructing complex heterocyclic frameworks. The difluoromethyl group contributes to improved metabolic stability and bioavailability in drug development. This compound is suited for cross-coupling reactions, nucleophilic substitutions, and other transformations requiring precise electronic modulation. Its high purity and well-defined reactivity profile make it a reliable building block for advanced organic synthesis.

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde structure

1804427-77-7 structure

Product Name:2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde

CAS No:1804427-77-7

MF:C₇H₃F₃N₂O₃

MW:220.105531930923

CID:4805967

Update Time:2025-10-28

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde
- Inchi： 1S/C7H3F3N2O3/c8-4-5(7(9)10)11-1-3(2-13)6(4)12(14)15/h1-2,7H
- InChI Key： YVJRKHHSUXKOTP-UHFFFAOYSA-N
- SMILES： FC1C(C(F)F)=NC=C(C=O)C=1[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 258
XLogP3: 0.9
Topological Polar Surface Area: 75.8

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033765-250mg	2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde	1804427-77-7	95%	250mg	$989.80	2022-04-02
Alichem	A029033765-500mg	2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde	1804427-77-7	95%	500mg	$1,819.80	2022-04-02
Alichem	A029033765-1g	2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde	1804427-77-7	95%	1g	$2,981.85	2022-04-02

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Additional information on 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde

2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde: A Comprehensive Overview

The compound CAS No. 1804427-77-7, known as 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional characteristics. The molecule's structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, and a nitro group, along with an aldehyde moiety, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde in the field of heterocyclic chemistry. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups in this molecule allows for versatile interactions with metal ions, making it a valuable building block in materials science. For instance, a 2023 study published in the Journal of Materials Chemistry demonstrated how this compound can form highly porous MOFs with exceptional gas adsorption capabilities.

In addition to its applications in materials science, CAS No. 1804427-77-7 has shown promise in the field of medicinal chemistry. Its unique electronic properties and ability to act as a ligand make it a potential candidate for drug delivery systems. A recent investigation revealed that this compound can enhance the solubility and bioavailability of certain therapeutic agents when incorporated into polymer-based drug carriers. This finding has significant implications for the development of more effective pharmaceutical formulations.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the fluorination of intermediate compounds and the introduction of the nitro group via electrophilic substitution. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction pathway, reducing both time and energy consumption.

The environmental impact of this compound is another area of interest for researchers. Studies have shown that while CAS No. 1804427-77-7 exhibits high stability under normal conditions, it can undergo biodegradation under specific microbial conditions. This suggests that it may have applications in bioremediation technologies, particularly in the breakdown of recalcitrant organic pollutants.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-nitropyridine-5-carboxaldehyde, or CAS No. 1804427-77-7, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for scientists working in fields such as materials science, medicinal chemistry, and environmental technology. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.